Cas no 2034433-37-7 (2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide)

• Product Name: 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide
• CAS No: 2034433-37-7
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 5379274
• Update Time: 2025-06-25

2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-N-[[2-(2-thienyl)-3-pyridinyl]methyl]benzeneacetamide
• 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide

• Inchi： 1S/C20H20N2OS/c1-2-17(15-8-4-3-5-9-15)20(23)22-14-16-10-6-12-21-19(16)18-11-7-13-24-18/h3-13,17H,2,14H2,1H3,(H,22,23)
• InChI Key： MPQYXIUCAGPRRB-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCC2=CC=CN=C2C2SC=CC=2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.7±50.0 °C(Predicted)
• pka: 14.20±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide

Introduction to Compound with CAS No. 2034433-37-7 and Product Name: 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide

Compound with the CAS number 2034433-37-7 and the product name 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including thiophene and pyridine, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

The molecular framework of this compound consists of a phenyl group attached to an amide moiety, which is further substituted with a butanamide chain. The key feature of this structure is the presence of a thiophen-2-yl group linked to a pyridin-3-ylmethyl moiety. This specific arrangement of functional groups has been strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Heterocycles such as thiophene and pyridine are known for their ability to modulate biological pathways by interacting with specific targets at the molecular level. The compound in question, with its dual heterocyclic system, may exhibit synergistic effects that could lead to improved pharmacological outcomes. For instance, studies have shown that thiophene derivatives can exhibit anti-inflammatory and antioxidant properties, while pyridine-based compounds are often associated with neurological and cardiovascular applications.

The amide group in the molecular structure of 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide serves as a crucial pharmacophore, facilitating interactions with biological targets. Amides are well-documented for their role in drug development due to their versatility and stability. The butanamide chain further enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in preclinical studies.

In the context of current pharmaceutical research, there is a growing interest in developing small-molecule inhibitors that target enzyme-catalyzed reactions involved in disease pathogenesis. The compound's structural features suggest potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Preliminary computational studies have indicated that the compound may exhibit inhibitory effects on these enzymes, warranting further experimental validation.

The synthesis of 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the compound's potential as a lead molecule for drug discovery.

One of the most compelling aspects of this compound is its potential for structural diversity through derivatization. By modifying functional groups or introducing additional substituents, chemists can generate libraries of analogs with tailored pharmacological properties. This approach aligns with contemporary trends in drug development, where combinatorial chemistry and high-throughput screening are employed to identify optimized drug candidates.

The pharmacokinetic profile of 2-phenyl-N-{2-(thiophen-2-yl)pyridin-3-ylmethyl}butanamide is another critical factor that needs to be evaluated. Studies on related compounds have shown that structural features such as lipophilicity and metabolic stability play a significant role in determining bioavailability and therapeutic efficacy. Further investigation into these parameters will be essential to assess the compound's suitability for clinical translation.

In conclusion, compound with CAS No. 2034433-37-7 represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular architecture, characterized by the presence of phenyl, thiophene, and pyridine moieties, positions it as a potential lead molecule for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.